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Compound of Interest

Compound Name: Bandrowski's base

Cat. No.: B1216380

An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a detailed examination of the toxicological profile of
Bandrowski's base (BB), a trimeric oxidation product of p-phenylenediamine (PPD). Formed
during the oxidative process of permanent hair dyeing, Bandrowski's base is a compound of
significant interest due to its potent toxicological properties.[1][2] This document synthesizes
current knowledge on its formation, chemical properties, toxicological endpoints, and the
experimental methodologies used for its assessment, aimed at providing a crucial resource for
professionals in toxicology, chemical safety, and cosmetic science.

Chemical Identity and Properties

Bandrowski's base, first prepared by Polish chemist Ernst Bandrowski, is a stable
intermediate in the oxidative polymerization of PPD.[3] It is characterized as a yellow to dark
brown crystalline solid.[3][4] Its formation is a critical aspect of the chemistry of permanent hair
dyes, where PPD is a primary intermediate.[3]

Table 1: Chemical and Physical Properties of Bandrowski's Base
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Property Value Source(s)
CAS Number 20048-27-5 [3][4]1[5]
Molecular Formula CisH1sNs [3B1141[5]
Molecular Weight ~318.4 g/mol [31[4]

N,N"-(2,5-diamino-2,5-
cyclohexadiene-1,4-

IUPAC Name o ) [3][4]
diylidene)bis(1,4-

benzenediamine)

Yellow to dark brown
Appearance _ . [31[4]
crystalline solid/powder

Classification Quinone imine [3]

| Synonyms | 2,5-Diamino-N,N'-bis(p-aminophenyl)-1,4-benzoquinone diimine [[4] |

Formation Pathway and Exposure

Bandrowski's base is not an ingredient in hair dye formulations but rather a byproduct formed
in situ. Its genesis occurs when p-phenylenediamine (PPD), a primary intermediate in oxidative
hair dyes, undergoes oxidation, typically facilitated by hydrogen peroxide under alkaline
conditions.[2][3] In the absence of a "coupler" molecule, which would normally react with
oxidized PPD to form the desired hair color, the PPD intermediates can self-couple to form the
stable trimeric structure of Bandrowski's base.[3][6] The formation is favored at a higher
alkaline pH (greater than 10.0).[5] It is estimated that approximately 3—5% of PPD used in the
dyeing process can be converted into Bandrowski's base.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Toxicological Profile of Bandrowski's
Base]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216380#toxicological-profile-of-bandrowski-s-base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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